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Compound of Interest

Compound Name: Bromine pentafluoride
CAS No.: 7789-30-2
Cat. No.: B1222226
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of
Bromine Pentafluoride (BrFs), a highly reactive and corrosive interhalogen compound.

Adherence to these guidelines is critical to ensure personnel safety and prevent property
damage.

Hazard Overview

Bromine Pentafluoride (BrFs) is a colorless to pale yellow, fuming liquid with a pungent odor.
[1] Itis a powerful oxidizing and fluorinating agent used in various industrial and research
applications.[2] However, its high reactivity presents significant hazards:

o Extreme Reactivity: BrFs reacts violently with water, organic compounds, and many metals,
often resulting in fire or explosion.[3] It is incompatible with acids, halogens, glass, and
numerous other materials.[1] Upon contact with water or steam, it produces toxic and
corrosive fumes of hydrogen fluoride and hydrogen bromide.[4][5]
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o Corrosivity: The substance is extremely corrosive to the eyes, skin, and respiratory tract.[4]
Contact can cause severe burns, discoloration, and slow-healing ulcers.[3]

o Toxicity: Inhalation of BrFs vapors can cause severe irritation to the nose, throat, and lungs,
potentially leading to a life-threatening buildup of fluid in the lungs (pulmonary edema), which
can be delayed.[3][4] Exposure to 100 ppm or more for over a minute is lethal to most
experimental animals.[2] Chronic exposure may result in kidney and liver damage.[2]

Personal Protective Equipment (PPE)

The use of comprehensive personal protective equipment is mandatory when working with
BrFs. The required level of PPE depends on the potential for exposure. The following table
summarizes the recommended PPE for different scenarios.
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Important Considerations:

o Emergency eyewash stations and safety showers must be readily accessible in the
immediate work area.[6]

e All PPE must be inspected for damage before each use.
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e Do not wear contact lenses when working with BrFs.[3]

Experimental Protocols
3.1. General Handling Procedures
 Training: All personnel must be thoroughly trained on the hazards of BrFs and the

procedures for safe handling, storage, and emergency response before working with this
chemical.[3]

o Ventilation: All work with BrFs must be conducted in a well-ventilated area, preferably within
a certified chemical fume hood with a face velocity of at least 100 feet per minute.[5] For
larger scale operations, a closed system is recommended.[5]

o Materials Compatibility: Ensure all equipment, including reaction vessels, tubing, and fittings,
are made of BrFs-compatible materials. Certain types of stainless steel may be suitable, but
materials like glass should be avoided.[1]

o Storage: Store BrFs containers in a cool, dry, well-ventilated area, separated from
incompatible materials such as organic compounds, acids, and water.

o Transportation: Transport BrFs in sealed, corrosion-resistant containers, securely labeled in
accordance with all applicable regulations.

3.2. Protocol for Donning and Doffing PPE (High Exposure Risk)

Donning Sequence:

Hand Hygiene: Wash hands thoroughly.

 Inner Gloves: Don a pair of inner chemical-resistant gloves.

o Chemical Protective Suit: Step into the gas-tight chemical suit.

o SCBA: Put on the SCBA harness and facepiece. Conduct a seal check.

e Suit Hood and Closure: Pull the suit hood over the SCBA headpiece and secure the suit's
closures.
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Outer Gloves: Don a pair of outer chemical-resistant gloves, ensuring they overlap the
sleeves of the suit.

Safety Boots: Put on chemical-resistant safety boots, ensuring the suit legs overlap the
boots.

Final Check: Have a trained observer verify the integrity of the ensemble.

Doffing Sequence (in a designated decontamination area):

Gross Decontamination: If necessary, undergo gross decontamination via a drenching
shower.

Outer Gloves: Remove the outer gloves, turning them inside out.

Chemical Protective Suit: Unzip the suit and roll it down and away from the body, avoiding
contact with the exterior surface.

SCBA: Remove the SCBA.
Inner Gloves: Remove the inner gloves, turning them inside out.

Hand Hygiene: Wash hands thoroughly.

Emergency Procedures

4.1. Spill Response

Evacuate: Immediately evacuate the area in the event of a spill or release.
Alert: Notify personnel in the vicinity and contact the emergency response team.
Isolate: Restrict access to the affected area.

Containment (Trained Personnel Only): Only trained personnel wearing the appropriate PPE
(SCBA and fully encapsulating suit) should attempt containment.[4]
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o Absorb: Cover the spill with a dry, inert absorbent material such as vermiculite or dry sand.
DO NOT use combustible materials like sawdust.[5]

o Collect: Carefully collect the absorbed material into a sealable, corrosion-resistant container
for disposal.[4]

e Ventilate: Ventilate the area to disperse any remaining vapors.
4.2. First Aid

 Inhalation: Move the victim to fresh air immediately.[8] If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[9] Medical observation is
recommended as pulmonary edema may be delayed.[3]

o Skin Contact: Immediately remove all contaminated clothing.[8] Flush the affected skin with
large amounts of water for at least 15 minutes.[8] Seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 30
minutes, lifting the upper and lower eyelids.[3] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[4] If the person is conscious, have them rinse their
mouth with water. Seek immediate medical attention.

Visualizations
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Start: Proposed Experiment
with BrF5

Assess Potential for Exposure

Low Risk High Risk

Low Potential for Exposure High Potential for Exposure
(e.g., small scale, closed system) (e.g., open handling, line breaking)

Required PPE:
- Supplied-Air Respirator (Full Facepiece)
- Chemical-Resistant Gloves
- Full Face Shield
- FR Lab Coat
- Safety Shoes

Required PPE:
- SCBA (Full Facepiece)
- Gas-Tight Chemical Suit
- Double Gloves (Chemical-Resistant)
- Chemical-Resistant Boots

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for working with BrFs.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1222226/docs?utm_src=pdf-body-img#application-notes-protocols-for-handling-bromine-pentafluoride-brf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BrF5 Exposure Incident
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Caption: Emergency response workflow for BrFs exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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